Cas no 25352-00-5 (Bicyclo[3.2.1]octane-2,3,4-trione)

• Product Name: Bicyclo[3.2.1]octane-2,3,4-trione
• CAS No: 25352-00-5
• MF: C₈H₈O₃
• MW: 152.147322654724
• CID: 256741
• PubChem ID: 141196
• Update Time: 2025-04-19

Bicyclo[3.2.1]octane-2,3,4-trione Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octane-2,3,4-trione
• Bicyclo(3.2.1)octane-2,3,4-trione
• 25352-00-5
• DTXSID20948197
• VZAMUQOALSICKQ-UHFFFAOYSA-N
• SCHEMBL8317066

• Inchi： 1S/C8H8O3/c9-6-4-1-2-5(3-4)7(10)8(6)11/h4-5H,1-3H2
• InChI Key： VZAMUQOALSICKQ-UHFFFAOYSA-N
• SMILES： O=C1C(C(C2CCC1C2)=O)=O

Computed Properties

• Exact Mass: 152.04734
• Monoisotopic Mass: 152.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.353
• Boiling Point: 278.9°C at 760 mmHg
• Flash Point: 116.3°C
• Refractive Index: 1.541
• PSA: 51.21